3-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}-1lambda6-thiolane-1,1-dione

Specification

• CAS No.: 1105234-01-2
• Molecular Formula: C15H14FN5O2S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C15H14FN5O2S/c16-10-1-3-12(4-2-10)21-15-13(7-19-21)14(17-9-18-15)20-11-5-6-24(22,23)8-11/h1-4,7,9,11H,5-6,8H2,(H,17,18,20)
• Standard InChI Key: HPHUJGPKMUXDAV-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1NC2=C3C=NN(C3=NC=N2)C4=CC=C(C=C4)F
• Canonical SMILES: C1CS(=O)(=O)CC1NC2=C3C=NN(C3=NC=N2)C4=CC=C(C=C4)F

Introduction

Synthesis and Preparation

The synthesis of such a compound would likely involve multiple steps, starting with the preparation of the pyrazolopyrimidine core and then attaching it to the thiolane-1,1-dione moiety. This process could involve various organic reactions such as nucleophilic substitutions or condensations.

Potential Applications

Compounds with pyrazolopyrimidine structures have been explored for their biological activities, including anti-inflammatory and antiviral properties. The addition of a thiolane-1,1-dione group could potentially enhance or modify these activities, but specific studies on this compound are lacking.

Research Findings and Data

Given the absence of direct research findings on 3-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}-1λ6-thiolane-1,1-dione, we can look at related compounds for insights:

Compound	Molecular Formula	Molecular Weight	Potential Applications
N-(4-fluorophenyl)-1-(3-methylphenyl)-4-pyrazolo[3,4-d]pyrimidinamine	C18H14FN5	319.3 g/mol	Biological activities, potentially anti-inflammatory or antiviral
N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	C11H8FN5	229.21 g/mol	Pyrazolopyrimidine derivatives often studied for biological activities